Cas no 149560-97-4 ((2r,3As,5ar,5bs,9s,13s,14r,16as,16br)-9-Ethyl-2,13-Dihydroxy-14-Methyl-2,3,3a,5a,5b,6,9,10,11,12,13,14,16a,16b-Tetradecahydro-1h-As-Indaceno[3,2-D]oxacyclododecine-7,15-Dione)

(2r,3As,5ar,5bs,9s,13s,14r,16as,16br)-9-Ethyl-2,13-Dihydroxy-14-Methyl-2,3,3a,5a,5b,6,9,10,11,12,13,14,16a,16b-Tetradecahydro-1h-As-Indaceno[3,2-D]oxacyclododecine-7,15-Dione structure

149560-97-4 structure

Product Name:(2r,3As,5ar,5bs,9s,13s,14r,16as,16br)-9-Ethyl-2,13-Dihydroxy-14-Methyl-2,3,3a,5a,5b,6,9,10,11,12,13,14,16a,16b-Tetradecahydro-1h-As-Indaceno[3,2-D]oxacyclododecine-7,15-Dione

CAS No:149560-97-4

MF:C₂₄H₃₄O₅

MW:402.523767948151

CID:2189926

Update Time:2023-08-06

(2r,3As,5ar,5bs,9s,13s,14r,16as,16br)-9-Ethyl-2,13-Dihydroxy-14-Methyl-2,3,3a,5a,5b,6,9,10,11,12,13,14,16a,16b-Tetradecahydro-1h-As-Indaceno[3,2-D]oxacyclododecine-7,15-Dione Chemical and Physical Properties

Names and Identifiers

- Spinosyn a aglycone
- Spinosyn A aglycon
- Q27451016
- (2r,3As,5ar,5bs,9s,13s,14r,16as,16br)-9-Ethyl-2,13-Dihydroxy-14-Methyl-2,3,3a,5a,5b,6,9,10,11,12,13,
- (2r,3As,5ar,5bs,9s,13s,14r,16as,16br)-9-Ethyl-2,13-Dihydroxy-14-Methyl-2,3,3a,5a,5b,6,9,10,11,12,13,14,16a,16b-Tetradecahydro-1h-As-Indaceno[3,2-D]oxacyclododecine-7,15-Dione
- Inchi： 1S/C24H34O5/c1-3-16-5-4-6-22(26)13(2)24(28)21-11-19-17(20(21)12-23(27)29-16)8-7-14-9-15(25)10-18(14)19/h7-8,11,13-20,22,25-26H,3-6,9-10,12H2,1-2H3/t13-,14-,15-,16+,17-,18-,19-,20+,22+/m1/s1
- InChI Key： DIHUILSVOGYVDG-MRAVEKNJSA-N
- SMILES： O[C@@H]1C[C@H]2C=C[C@H]3[C@@H]4CC(=O)O[C@@H](CC)CCC[C@@H]([C@@H](C)C(C4=C[C@H]3[C@@H]2C1)=O)O

Computed Properties

Exact Mass: 402.24062418 g/mol
Monoisotopic Mass: 402.24062418 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 29
Rotatable Bond Count: 1
Complexity: 710
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 9
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 402.5
XLogP3: 2.8
Topological Polar Surface Area: 83.8

(2r,3As,5ar,5bs,9s,13s,14r,16as,16br)-9-Ethyl-2,13-Dihydroxy-14-Methyl-2,3,3a,5a,5b,6,9,10,11,12,13,14,16a,16b-Tetradecahydro-1h-As-Indaceno[3,2-D]oxacyclododecine-7,15-Dione Pricemore >>

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